(2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride
Overview
Description
(2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride: is a chemical compound with a specific stereochemistry, indicating the spatial arrangement of its atoms. This compound is often used in various chemical and biological research applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride typically involves the reaction of appropriate amines with suitable alkylating agents under controlled conditions. The reaction conditions often include the use of solvents like ethanol or methanol and may require catalysts to facilitate the reaction.
Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as purification through crystallization or distillation to obtain the final product.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: This compound can undergo oxidation reactions where it may be converted into corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the addition of hydrogen atoms.
Substitution: Substitution reactions involve the replacement of one functional group with another, which can be facilitated by various reagents.
Common Reagents and Conditions:
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkyl halides.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions may produce various substituted derivatives.
Scientific Research Applications
Chemistry: In chemistry, (2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride is used as a building block for synthesizing more complex molecules. It is also employed in studying reaction mechanisms and kinetics.
Biology: In biological research, this compound can be used to study enzyme interactions and protein binding due to its specific structure and functional groups.
Medicine: In the medical field, this compound may be investigated for its potential therapeutic effects or as a precursor in the synthesis of pharmaceutical compounds.
Industry: Industrially, this compound can be used in the production of specialty chemicals and as an intermediate in various chemical processes.
Mechanism of Action
The mechanism by which (2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to changes in cellular processes and biochemical pathways. The exact mechanism can vary depending on the context of its use.
Comparison with Similar Compounds
- (S)-2-Amino-N-methylpropanamide hydrochloride
- 2-Aminopyrimidine derivatives
- 2-Aminobenzothiazole
Uniqueness: What sets (2S)-2-amino-N,N,3-trimethylbutanamide hydrochloride apart from similar compounds is its specific stereochemistry and functional groups, which confer unique reactivity and interaction profiles. This makes it particularly valuable in research and industrial applications where precise molecular interactions are crucial.
Properties
CAS No. |
173336-65-7 |
|---|---|
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
95 |
Origin of Product |
United States |
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